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Compound of Interest

Compound Name: Cesium thiocyanate

Cat. No.: B1260155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cesium Thiocyanate (CsSCN), a

versatile inorganic compound with applications in various fields of research and development.

This document details its chemical and physical properties, safety information, and provides

insights into its experimental applications.

Chemical Identification and Properties
Cesium thiocyanate is a cesium salt of thiocyanic acid. Its primary identifier in chemical

databases and for regulatory purposes is the CAS number 3879-01-4. While the CAS number

3444-31-3 is also occasionally associated with this compound by some suppliers, 3879-01-4 is

the most consistently referenced identifier.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Cesium
thiocyanate.
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Property Value Reference(s)

Molecular Formula CCsNS [1]

Molecular Weight 190.98 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 205 °C (decomposes)

Boiling Point Decomposes

Solubility Soluble in water and ethanol.

Safety Data Sheet Summary
A thorough understanding of the safety profile of a chemical is paramount for its safe handling

in a laboratory setting. The following tables summarize the key safety information for Cesium
thiocyanate, based on globally harmonized system (GHS) classifications and information from

various safety data sheets.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3 H402: Harmful to aquatic life

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects
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Note: GHS classifications may vary slightly between suppliers.

First Aid Measures
Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[1][3]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[1][3]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[1][3]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[1][3]

Personal Protective Equipment (PPE)
Protection Type Recommendation Reference(s)

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[3]

Skin Protection
Handle with gloves. Wear

appropriate protective clothing.
[3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[4]
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Experimental Protocols and Applications
Cesium thiocyanate serves as a versatile reagent in various chemical applications, most

notably in the synthesis of other compounds and in the fabrication of perovskite solar cells.

While detailed, step-by-step protocols for the synthesis of Cesium thiocyanate are not readily

available in the public domain, its application in other processes is documented.

General Synthesis of Organic Thiocyanates
Cesium thiocyanate can be used as a thiocyanating agent in organic synthesis. A general

procedure for the synthesis of organic thiocyanates from alkyl halides is as follows:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the alkyl halide in a suitable solvent such as ethanol.

Addition of Cesium Thiocyanate: Add an equimolar amount or a slight excess of Cesium
thiocyanate to the solution.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress

using an appropriate technique (e.g., TLC or GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the

cesium halide byproduct. The filtrate contains the organic thiocyanate product.

Purification: The crude product can be purified by distillation or recrystallization.

Application in Perovskite Solar Cell Fabrication
Cesium thiocyanate has been investigated as an additive in the fabrication of perovskite solar

cells to improve their efficiency and stability. A representative, though general, protocol for

incorporating Cesium thiocyanate into a perovskite layer is outlined below. The exact

parameters will vary depending on the specific perovskite composition and desired film

characteristics.

Precursor Solution Preparation: Prepare a precursor solution containing the lead halide (e.g.,

PbI₂) and the organic cation (e.g., methylammonium iodide) in a suitable solvent like DMF or

DMSO.
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Doping with Cesium Thiocyanate: Add a specific molar percentage of Cesium thiocyanate
to the precursor solution. The optimal concentration needs to be determined experimentally.

Spin Coating: Deposit the precursor solution onto a substrate (e.g., FTO-coated glass) via

spin coating to form a thin film.

Annealing: Anneal the substrate at a specific temperature and for a set duration to promote

crystallization of the perovskite film.

Device Assembly: Complete the solar cell device by depositing the subsequent layers, such

as the hole-transport layer and the metal electrode.

Crystal Growth
High-quality single crystals of materials containing cesium and thiocyanate can be grown from

solution using techniques like slow evaporation. A general procedure is as follows:

Solution Preparation: Prepare a saturated or near-saturated solution of the cesium
thiocyanate-containing compound in a suitable solvent at a slightly elevated temperature.

Filtration: Filter the hot solution to remove any insoluble impurities.

Crystallization: Allow the solution to cool slowly to room temperature. The decrease in

solubility will lead to the formation of crystals. To promote the growth of larger single crystals,

control the rate of cooling and minimize disturbances.

Isolation: Once crystals of a suitable size have formed, they can be isolated by decanting the

supernatant liquid.

Mandatory Visualizations
General Laboratory Workflow for Handling Cesium
Thiocyanate
The following diagram illustrates a general workflow for the safe handling of Cesium
thiocyanate in a research laboratory setting.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Post-Handling

Consult SDS and
Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Weigh Cesium Thiocyanate
in a Ventilated Enclosure

Perform Experiment
(e.g., Synthesis, Device Fabrication)

Decontaminate Glassware
and Work Surfaces

Remove PPE and
Wash Hands Thoroughly

Segregate Waste
(Solid, Liquid)

Dispose of Waste According
to Institutional Guidelines

Document Experiment

Click to download full resolution via product page

General laboratory workflow for handling Cesium thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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